![molecular formula C15H18ClNO3 B2530393 3-chloro-N-(octahydrobenzo[b][1,4]dioxin-6-yl)benzamide CAS No. 1902913-00-1](/img/structure/B2530393.png)
3-chloro-N-(octahydrobenzo[b][1,4]dioxin-6-yl)benzamide
Overview
Description
Molecular Structure Analysis
The molecular structure of 3-chloro-N-(octahydrobenzo[b][1,4]dioxin-6-yl)benzamide can be found in various databases . The compound has a complex structure with a benzamide group attached to a chlorinated benzene ring and an octahydrobenzo[b][1,4]dioxin-6-yl group .Physical And Chemical Properties Analysis
The physical and chemical properties of 3-chloro-N-(octahydrobenzo[b][1,4]dioxin-6-yl)benzamide can be found in various databases . The compound has a molecular formula of C15H18ClNO3 and a molecular weight of 295.76.Scientific Research Applications
- Biofilm Inhibition : The compound was tested against Escherichia coli (E. coli) and Bacillus subtilis (B. subtilis). It demonstrated significant biofilm inhibition, making it a promising antibacterial agent . Specifically:
Structural Insights
The structure of this compound includes a 1,4-benzodioxane ring system. Notably:
- Signals at δ 64 ppm correspond to C-2 and C-3 , characteristic of the N-(2,3-dihydro-1,4-benzodioxin-6-yl) moiety in the molecule .
Other Potential Applications
Beyond antibacterial activity, both sulfonamides and benzodioxane-containing compounds have diverse pharmacological roles:
- Sulfa Drugs : These compounds are employed as antifungal, antimicrobial, anti-inflammatory, and anti-protozoal agents. They’ve even been explored as HIV protease inhibitors and anti-cancer agents .
- Benzodioxane Derivatives : These are known for their anti-hepatotoxic, anti-inflammatory, and antioxidant properties. For instance, silymarin, extracted from Silybum marianum, contains a 1,4-benzodioxane ring system and exhibits anti-hepatotoxic and antibacterial activity .
Conclusion
Feel free to explore more about this compound in the referenced articles . If you have any specific questions or need further details, feel free to ask! 😊
Mechanism of Action
The mechanism of action for 3-chloro-N-(octahydrobenzo[b][1,4]dioxin-6-yl)benzamide is not explicitly mentioned in the search results. As a benzodiazepine derivative, it may act on the central nervous system, possibly by enhancing the effect of certain neurotransmitters.
Safety and Hazards
properties
IUPAC Name |
N-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]dioxin-6-yl)-3-chlorobenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18ClNO3/c16-11-3-1-2-10(8-11)15(18)17-12-4-5-13-14(9-12)20-7-6-19-13/h1-3,8,12-14H,4-7,9H2,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AOSHMNNHFHEZOZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2C(CC1NC(=O)C3=CC(=CC=C3)Cl)OCCO2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18ClNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.76 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-chloro-N-(octahydrobenzo[b][1,4]dioxin-6-yl)benzamide | |
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